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Compound of Interest

Compound Name: Ethyl isopropyl ether

CAS No.: 625-54-7

Cat. No.: B1584032

Get Quote

Part 1: Executive Summary & Rationale
Ethyl Isopropyl Ether (EIPE), also known as 2-ethoxypropane (CAS: 625-54-7), represents a

"Goldilocks" solvent in the ether class. While Diethyl Ether (

) is the historical standard for extractions and Grignard reactions, its extreme volatility (

C) and flammability pose significant safety and yield risks. Conversely, Diisopropyl Ether
(DIPE) and Methyl tert-Butyl Ether (MTBE) offer higher boiling points but come with their own
drawbacks—DIPE is a notorious Class A peroxide former, and MTBE faces environmental
persistence issues and steric hindrance in certain organometallic coordinations.

EIPE (

C) bridges this gap. It offers the low water solubility required for efficient phase separation, a
boiling point that minimizes evaporative losses without requiring high-temperature stripping,
and a Lewis basicity profile suitable for sensitive organometallic chemistry.

Key Advantages[1][2][3]
Reduced Solvent Loss: With a boiling point of
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C, EIPE resists the "whoosh" effect (rapid evaporation) common with

, improving mass balance accuracy.

Enhanced Phase Separation: EIPE exhibits lower water solubility (

) compared to

(

), reducing the loss of polar organic intermediates into the aqueous phase.

Organometallic Stability: Unlike MTBE, which is sterically hindered, EIPE’s oxygen atom

remains accessible for coordinating with magnesium in Grignard reagents, stabilizing the

Schlenk equilibrium.

Part 2: Technical Specifications & Comparative
Analysis
The following table contrasts EIPE with standard ether solvents. Note the optimal balance of

boiling point and water solubility.

Table 1: Physicochemical Properties of Ether Solvents
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Property
Diethyl Ether (

)

Ethyl Isopropyl

Ether (EIPE)

Diisopropyl
Ether (DIPE)

MTBE

CAS Number 60-29-7 625-54-7 108-20-3 1634-04-4

Boiling Point (

C)
34.6 54.0 68.0 55.2

Density (g/mL) 0.713 0.725 0.725 0.740

Water Solubility

(g/L)
69 (6.9%) ~24 (2.4%) 2 (0.2%) 42 (4.2%)

Peroxide Hazard Class B
Class B

(Moderate)
Class A (Severe) Low

Flash Point (

C)
-45 -22 (est) -28 -28

Analyst Insight: The 2.4% water solubility of EIPE is a critical efficiency factor. When extracting

polar APIs from water,

often requires back-extraction or salting-out (brine) to recover the 7% of solvent

dissolved in the water layer. EIPE naturally partitions better, often eliminating the

need for excessive brine steps.

Part 3: Safety & Handling (Peroxide Management)
Critical Warning: Like all ethers with secondary carbons (isopropyl group), EIPE is a Peroxide

Forming Chemical (PFC). It is susceptible to auto-oxidation, forming explosive hydroperoxides

upon exposure to air and light.

Peroxide Management Protocol
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Classification: Class B (Concentration Hazard). Storage: Amber glass or steel cans; store

under Nitrogen/Argon. Testing Frequency: Every 3 months (if uninhibited) or 12 months (if

inhibited with BHT).

Workflow Diagram: Peroxide Safety Decision Tree

Start: Open EIPE Container

Visual Inspection:
Crystals or Precipitate?

CRITICAL HAZARD
DO NOT OPEN

Contact EHS for Bomb Squad

Yes (Solids Found)

Perform Quantofix/Starch
Peroxide Test

No (Clear Liquid)

Peroxide Concentration?

Safe to Use
(Proceed to Extraction)

< 10 ppm

Treat with Ferrous Sulfate
or Alumina Column

10 - 100 ppm

Dispose as Hazardous Waste

> 100 ppm

Retest

Click to download full resolution via product page

Caption: Decision logic for handling Ethyl Isopropyl Ether safely to prevent peroxide

explosions.

Part 4: Protocol - Liquid-Liquid Extraction of APIs
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This protocol is optimized for the extraction of a secondary amine API from an aqueous

reaction mixture. EIPE is used to minimize emulsion formation and improve layer separation

speed.

Materials
Solvent: Ethyl Isopropyl Ether (EIPE), peroxide-tested (<10 ppm).

Aqueous Phase: Reaction mixture (pH adjusted to pKa + 2 for basic drugs).

Wash Solution: Saturated NaCl (Brine).

Drying Agent: Anhydrous Sodium Sulfate (

).

Step-by-Step Methodology
Preparation & pH Adjustment:

Cool the aqueous reaction mixture to room temperature (

C).

Adjust pH to ensure the target molecule is in its neutral (organic-soluble) form.

Why: EIPE has a boiling point of

C. Extracting hot solutions (

C) can cause rapid solvent expansion and pressure buildup in the funnel.

Primary Extraction:

Add EIPE in a 1:1 volume ratio to the aqueous phase.

Note: Unlike

, which requires 3-4 extractions due to high water solubility, EIPE typically achieves
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recovery in 2 extractions due to its favorable partition coefficient.

Invert separatory funnel gently 5-10 times. Vent frequently.

Allow layers to separate. EIPE (

) will be the top layer.

Phase Separation Verification:

Observe the interface. EIPE tends to form sharper interfaces than

because it is less miscible with water.

Troubleshooting: If an emulsion forms, add minimal brine. The higher lipophilicity of EIPE

usually responds faster to "salting out" than

.

Washing:

Wash the combined organic layers once with brine (10% of organic volume).

Mechanistic Insight: This removes residual bulk water. Since EIPE dissolves only ~2.4%

water (vs 6.9% for

), the drying load on the desiccant in the next step is significantly reduced.

Drying & Concentration:

Dry over anhydrous

for 15 minutes. Filter.

Concentrate via Rotary Evaporator.

Bath Temp:

C.
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Vacuum: Mild vacuum (300-400 mbar).

Advantage:[1][2][3][4] EIPE condenses easily in standard chillers (

C), unlike

which often overwhelms condensers and escapes into the pump, damaging seals.

Part 5: Application - Grignard Reaction Solvent[1]
EIPE is an excellent alternative to Diethyl Ether for Grignard reagent preparation, particularly

when a slightly higher reaction temperature is needed to initiate the reaction of aryl chlorides.

Mechanism of Action
Grignard reagents (

) exist in equilibrium (Schlenk equilibrium).[1] The magnesium center is electron-deficient and
requires stabilization by Lewis bases.

Ether Oxygen Coordination: The oxygen atoms in EIPE donate lone pairs to the empty

orbitals of Mg.

Steric Balance: EIPE has one ethyl and one isopropyl group. While sterically bulkier than

, it is less hindered than DIPE. This allows it to solvate the Mg center effectively without
blocking the approach of the substrate during the subsequent addition step.

Diagram: Solvent Selection Logic for Grignard Reactions
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Caption: Selection criteria for choosing EIPE over THF or Diethyl Ether in organometallic

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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